Cas no 144790-56-7 (Decanoic acid,10-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)amino]-10-oxo-, sodium salt (1:2))

• Product Name: Decanoic acid,10-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)amino]-10-oxo-, sodium salt (1:2)
• CAS No: 144790-56-7
• MF: C₂₀H₂₅NO₁₀S₂
• MW: 503.543204069138
• CID: 145838
• PubChem ID: 454578
• Update Time: 2025-04-19

Decanoic acid,10-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)amino]-10-oxo-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,10-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)amino]-10-oxo-, sodium salt (1:2)
• Decanoicacid, 10-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)amino]-10-oxo-, disodium salt(9CI)
• 10-[(8-hydroxy-3,6-disulfonaphthalen-1-yl)amino]-10-oxodecanoic acid
• 4OHCONonylamido-5OH-Naphth-2,7diSO3H
• 10-[(8-hydroxy-3,6-disulfo-1-naphthyl)amino]-10-oxo-decanoic acid
• Decanoic acid, 10-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)amino]-10-oxo-
• 144790-56-7
• CHEMBL145650
• DTXSID80332391

• Inchi： 1S/C20H25NO10S2/c22-17-12-15(33(29,30)31)10-13-9-14(32(26,27)28)11-16(20(13)17)21-18(23)7-5-3-1-2-4-6-8-19(24)25/h9-12,22H,1-8H2,(H,21,23)(H,24,25)(H,26,27,28)(H,29,30,31)
• InChI Key： XEGNAKUUGFDEDS-UHFFFAOYSA-N
• SMILES： S(C1C=C2C=C(C=C(C2=C(C=1)NC(CCCCCCCCC(=O)O)=O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 503.09198834g/mol
• Monoisotopic Mass: 503.09198834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 878
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 212Ų